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Compound of Interest

3-(Chloromethyl)-5-methyl-1,2,4-
Compound Name:
oxadiazole

Cat. No.: B074519

An In-depth Technical Guide to 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole

This technical guide provides a comprehensive overview of the chemical structure,
nomenclature, physicochemical properties, and synthesis of 3-(Chloromethyl)-5-methyl-1,2,4-
oxadiazole. It is intended for researchers, scientists, and professionals in the field of drug
development and medicinal chemistry.

Structure and Nomenclature

3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole is a heterocyclic compound belonging to the
oxadiazole family. The 1,2,4-oxadiazole ring is a five-membered heterocycle containing one
oxygen and two nitrogen atoms.[1] This particular derivative is substituted at the 3-position with
a chloromethyl group (-CH2CI) and at the 5-position with a methyl group (-CHs).

Caption: Structure of 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole.

The nomenclature and key identifiers for this compound are summarized in the table below.
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Identifier Value Citation
3-(chloromethyl)-5-methyl-

IUPAC Name _ [2]
1,2,4-oxadiazole

CAS Number 1192-80-9 [2]

Molecular Formula C4HsCIN20 [2]

1,2,4-oxadiazole, 3-

Synonyms
(chloromethyl)-5-methyl-
INChl=1S/C4H5CIN20/c1-3-6-

InChl [2]
4(2-5)7-8-3/h2H2,1H3
ZFYVXZGJIPJTIPQ-

InChliKey [2]
UHFFFAOYSA-N

SMILES CC1=NC(=NO1)CCI [2]

Physicochemical Properties

The computed and predicted physical and chemical properties of 3-(Chloromethyl)-5-methyl-

1,2,4-oxadiazole are listed below. These properties are essential for understanding its

behavior in various chemical and biological systems.

Property

Value

Citation

Molecular Weight

132.55 g/mol

[2]

Monoisotopic Mass

132.0090405 Da

[2]

Density (Predicted)

1.29 g/cm3

Boiling Point (Predicted)

211.67 °C at 760 mmHg

Melting Point (Predicted)

22.95°C

XLogP (Predicted)

1.0

[3]

Synthesis and Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_-5-methyl-1_2_4-oxadiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_-5-methyl-1_2_4-oxadiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_-5-methyl-1_2_4-oxadiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_-5-methyl-1_2_4-oxadiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_-5-methyl-1_2_4-oxadiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_-5-methyl-1_2_4-oxadiazole
https://www.benchchem.com/product/b074519?utm_src=pdf-body
https://www.benchchem.com/product/b074519?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_-5-methyl-1_2_4-oxadiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Chloromethyl_-5-methyl-1_2_4-oxadiazole
https://pubchemlite.lcsb.uni.lu/e/compound/302157
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of 3,5-disubstituted-1,2,4-oxadiazoles typically involves the condensation and
subsequent cyclization of an amidoxime with a carboxylic acid derivative.[4] For 3-
(Chloromethyl)-5-methyl-1,2,4-oxadiazole, a common pathway is the reaction between
acetamidoxime and a chloroacetic acid derivative, such as chloroacetyl chloride, followed by
dehydrative cyclization.

Acetamidoxime Chloroacetyl Chloride

Agylation

O-Acyl Amidoxime Intermediate

Dehydrative
Cyclization (Heat)

3-(Chloromethyl)-5-methyl-

1,2,4-oxadiazole
General Synthesis Pathway
Click to download full resolution via product page

Caption: General synthesis workflow for 1,2,4-oxadiazoles.

General Experimental Protocol

While a specific protocol for this exact molecule is not detailed in the provided results, a
general procedure for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles from an amidoxime
and an acyl chloride can be described as follows.

Materials:
o Acetamidoxime
e Chloroacetyl chloride

e Anhydrous pyridine or another suitable base
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e Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)
o Dehydrating agent or conditions for thermal cyclization
Procedure:

o Acylation: Acetamidoxime is dissolved in an anhydrous solvent and cooled in an ice bath. A
suitable base, such as pyridine, is added. Chloroacetyl chloride, dissolved in the same
anhydrous solvent, is then added dropwise to the cooled solution while stirring. The reaction
is typically allowed to proceed for several hours, gradually warming to room temperature, to
form the O-acyl amidoxime intermediate.

e Cyclization: The intermediate is isolated, and cyclization is induced. This is often achieved by
heating the intermediate in a high-boiling point solvent (e.g., xylene or toluene) to facilitate
dehydration and ring closure. The reaction progress can be monitored using techniques like
Thin-Layer Chromatography (TLC).

 Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed
under reduced pressure. The crude product is then purified, commonly through column
chromatography or recrystallization, to yield the pure 3-(Chloromethyl)-5-methyl-1,2,4-
oxadiazole.

Biological Activity and Applications

The 1,2,4-oxadiazole ring is a significant scaffold in medicinal chemistry, known as a
bioisostere for amides and esters, which can improve metabolic stability.[5] Derivatives of
1,2,4-oxadiazole have demonstrated a wide spectrum of biological activities, including:

Antibacterial[1][6]

Antifungal[5]

Anticancer[5][6]

Anti-inflammatory[5]

Neuroprotective effects[6]
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While specific bioactivity data for 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole is limited in the
search results, its structural features make it a valuable intermediate in the synthesis of more
complex molecules for drug discovery.[7] The chloromethyl group is a reactive handle that
allows for further chemical modification, enabling the creation of libraries of compounds for
screening against various therapeutic targets.[5] For instance, similar chloromethyl-oxadiazole
structures are used to synthesize thioether derivatives, which have shown potential as enzyme
inhibitors.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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